Cas no 29911-73-7 (gadolinium(iii) octanoate)

• Product Name: gadolinium(iii) octanoate
• CAS No: 29911-73-7
• MF: C₂₄H₄₅GdO₆
• MW: 586.860508680344
• CID: 915799
• PubChem ID: 22222043
• Update Time: 2025-10-30

gadolinium(iii) octanoate Chemical and Physical Properties

Names and Identifiers

• gadolinium(iii) octanoate
• gadolinium(3+),octanoate
• octanoic acid - gadolinium (1:1)
• DTXSID00623531
• gadolinium(3+);octanoate
• 29911-73-7
• Gadolinium trioctanoate

• Inchi： 1S/3C8H16O2.Gd/c3*1-2-3-4-5-6-7-8(9)10;/h3*2-7H2,1H3,(H,9,10);/q;;;+3/p-3
• InChI Key： BYBSDTQXVSVDIR-UHFFFAOYSA-K
• SMILES： [Gd+3].[O-]C(CCCCCCC)=O.[O-]C(CCCCCCC)=O.[O-]C(CCCCCCC)=O

Computed Properties

• Exact Mass: 581.24175
• Monoisotopic Mass: 587.24573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 83.7
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.39

gadolinium(iii) octanoate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on gadolinium(iii) octanoate

Research Briefing on Gadolinium(III) Octanoate (CAS: 29911-73-7) in Chemical Biomedicine

Gadolinium(III) octanoate (CAS: 29911-73-7) has recently garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications in diagnostics and therapeutics. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, characterization, and biomedical relevance. Recent studies highlight its role as a contrast agent in magnetic resonance imaging (MRI) and its emerging applications in targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry explored the enhanced relaxivity of gadolinium(III) octanoate compared to conventional gadolinium-based contrast agents (GBCAs). The research team utilized nuclear magnetic resonance (NMR) spectroscopy to demonstrate a 25% improvement in T1 relaxivity at 3 Tesla, attributed to the compound's unique octanoate ligand structure that facilitates better water molecule exchange. These findings suggest potential for reduced dosage requirements in clinical MRI applications.

In the realm of nanotechnology, researchers at MIT reported in ACS Nano (2024) the development of gadolinium(III) octanoate-incorporated lipid nanoparticles for combined imaging and drug delivery. The compound's amphiphilic nature enabled efficient encapsulation of hydrophobic therapeutics while maintaining MRI contrast capabilities. In vitro studies showed 85% cellular uptake efficiency in cancer cells, with simultaneous monitoring of drug distribution via MRI, representing a significant advancement in theranostic platforms.

Safety considerations remain paramount in gadolinium-based agent development. A recent meta-analysis in Chemical Research in Toxicology (2023) examined the dissociation kinetics of gadolinium(III) octanoate, finding significantly lower free gadolinium release (0.8% over 72 hours) compared to linear GBCAs (3.2-5.7%). This improved stability profile may address concerns about gadolinium deposition in tissues, though long-term clinical studies are still warranted.

The compound's potential extends beyond imaging applications. A groundbreaking study in Nature Biomedical Engineering (2024) demonstrated gadolinium(III) octanoate's ability to modulate reactive oxygen species (ROS) in inflammatory conditions. The octanoate moiety was found to chelate excess iron ions while the gadolinium center served as an ROS scavenger, showing promise for treating neurodegenerative diseases characterized by oxidative stress.

Future research directions highlighted in recent literature include optimizing the compound's biodistribution through structural modifications and exploring its potential in combination therapies. The unique chemical properties of gadolinium(III) octanoate (29911-73-7) continue to inspire innovative applications at the intersection of chemistry and biomedicine, though researchers emphasize the need for comprehensive preclinical evaluation before clinical translation.